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Get Quote

Herculite XR, a microhybrid composite, has been a staple in restorative dentistry for many

years. This guide provides a meta-analysis of its clinical performance, offering a comparison

with other contemporary composite materials, supported by experimental data. The information

is intended for researchers, scientists, and dental professionals to objectively assess its

suitability for various clinical applications.

Executive Summary
Herculite XR and its variants (XRV, Ultra) have demonstrated long-term clinical service, with

some studies reporting survival rates of up to 18 years.[1] The overall quality of evidence from

prospective, controlled clinical trials has been rated as "low" due to limitations in trial precision

and potential for selection bias.[2] In direct comparative studies, Herculite XR's performance in

terms of color stability, wear resistance, and marginal adaptation is comparable to other well-

established composite materials.

Data Summary
The following tables summarize the quantitative data from various in-vitro and in-vivo studies,

comparing the performance of Herculite XR with other dental composites.
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Table 1: Color Stability (ΔE*)
Material Staining Agent

Mean ΔE* (±
SD)

Conclusion Reference

Herculite XRV

Ultra
Black Tea 25.1 (± 0.9)

No significant

difference

compared to

Filtek Z250 XT.

Both showed

unacceptable

discoloration.

[2]

Filtek Z250 XT Black Tea 26.3 (± 0.5)

No significant

difference

compared to

Herculite XRV

Ultra. Both

showed

unacceptable

discoloration.

[2]

Table 2: Wear Resistance
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Material Test Method
Wear
Rate/Volume
Loss

Conclusion Reference

Herculite Classic Pin-on-disc

Ranked among

the lowest wear

rates

No significant

difference in

wear observed

between

Herculite Classic

and Tetric N-

Ceram without

water exposure.

Nanohybrid

resins showed

less abrasive

wear than

microhybrid

resins.

Tetric N-Ceram Pin-on-disc

Ranked among

the lowest wear

rates

No significant

difference in

wear observed

between

Herculite Classic

and Tetric N-

Ceram without

water exposure.

Herculite XRV

Ultra Flow

Leinfelder-Suzuki

Device

Volume Loss:

0.080 mm³

(Ranked higher

than some

conventional

flowables)

Bulk-fill flowable

composites

showed a wider

range of wear

properties than

conventional

flowables.
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Table 3: Microhardness (Vickers Hardness Number -
VHN)
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Material
Light
Curing Unit

Top Surface
VHN (± SD)

Bottom
Surface
VHN (± SD)

Conclusion Reference

Herculite

Classic
QTH 65.8 (± 2.1) 62.5 (± 2.9)

Similar

variations in

hardness

between top

and bottom

surfaces.

Herculite

Classic
LED 67.2 (± 2.5) 63.9 (± 3.1)

Similar

variations in

hardness

between top

and bottom

surfaces.

Herculite

XRV Ultra
QTH 70.1 (± 1.8) 60.9 (± 4.2)

Greater

variation in

hardness

between top

and bottom

surfaces.

Herculite

XRV Ultra
LED 72.5 (± 2.3) 58.7 (± 5.1)

Lowest

bottom-to-top

hardness

ratio.

Tetric Ceram QTH 68.4 (± 2.4) 65.1 (± 3.3)

Similar

variations in

hardness

between top

and bottom

surfaces.

Tetric Ceram LED 69.8 (± 2.8) 66.2 (± 3.5) Similar

variations in

hardness
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between top

and bottom

surfaces.

Experimental Protocols
Color Stability Testing (Based on ISO 7491:2000)
A standardized method is used to determine the color stability of dental materials when

exposed to light and water.[2][3][4][5]

Specimen Preparation:

Disc-shaped specimens of the composite materials are prepared using standardized molds.

The specimens are cured according to the manufacturer's instructions.

The surfaces are polished to a standardized finish.

Staining Procedure:

Baseline color measurements of the specimens are taken using a spectrophotometer or

colorimeter, recording the CIE Lab* values.

The specimens are immersed in a staining solution (e.g., black tea, coffee, red wine) for a

specified period and at a controlled temperature.

After the immersion period, the specimens are rinsed and dried.

Color Measurement and Analysis:

Post-immersion color measurements are taken.

The color change (ΔE) is calculated using the formula: ΔE = [(ΔL)² + (Δa)² + (Δb*)²]¹/².

Statistical analysis is performed to compare the ΔE* values between different materials.
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Specimen Preparation Staining Analysis

Prepare composite discs Cure specimens Polish surfaces Baseline color measurement (Lab*) Immerse in staining solution Rinse and dry Post-immersion color measurement Calculate color change (ΔE*) Statistical comparison

Click to download full resolution via product page

Workflow for Color Stability Testing.

Wear Resistance Testing (Based on ISO/TS 14569)
Various methods are employed to simulate clinical wear, with two-body and three-body wear

tests being common.

Specimen Preparation:

Specimens of the composite materials are fabricated in standardized dimensions.

The specimens are stored in distilled water to simulate oral conditions.

Wear Simulation:

A wear testing machine (e.g., pin-on-disc, Leinfelder-Suzuki device) is used.

An antagonist material (e.g., steatite, stainless steel) is brought into contact with the

composite specimen under a specific load.

The machine cycles for a predetermined number of times to simulate chewing.

Wear Measurement:

The volume loss of the composite specimen is measured using a profilometer or 3D scanner.

The surface of the worn specimen may be examined using a scanning electron microscope

(SEM) to analyze the wear patterns.

Statistical analysis is used to compare the wear resistance of different materials.
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Specimen Preparation Wear Simulation

Measurement

Fabricate composite specimens Store in distilled water Mount specimen in wear tester Apply antagonist under load Run cyclic loading

Measure volume loss

SEM analysis of wear facets

Statistical analysis

Click to download full resolution via product page

Workflow for Wear Resistance Testing.

Marginal Adaptation Evaluation
This protocol assesses the integrity of the interface between the restoration and the tooth

structure.

Tooth Preparation:

Standardized cavities (e.g., Class V) are prepared in extracted human or bovine teeth.

The enamel and dentin margins are prepared according to a specific protocol.

Restoration and Thermocycling:

The cavities are restored with the composite materials following the manufacturer's

instructions for bonding and placement.

The restored teeth are subjected to thermocycling (alternating between hot and cold water

baths) to simulate temperature changes in the oral cavity.

Microleakage Assessment:

The teeth are immersed in a dye solution (e.g., methylene blue).
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The teeth are sectioned, and the extent of dye penetration at the restoration margin is

evaluated under a stereomicroscope.

The marginal gap can also be directly observed and measured using a scanning electron

microscope (SEM) on replicas of the restorations.

Tooth Preparation Restoration

Assessment

Prepare standardized cavities Define enamel and dentin margins Apply bonding agent Place and cure composite Thermocycling

Dye penetration test

SEM analysis of marginal gap

Section tooth and evaluate

Click to download full resolution via product page

Workflow for Marginal Adaptation Evaluation.

Conclusion
Herculite XR and its subsequent formulations remain a viable option for dental restorations.

This meta-analysis indicates that its clinical performance, particularly in terms of wear

resistance and color stability, is comparable to other microhybrid and nanohybrid composites.

However, clinicians and researchers should consider the "low" quality of evidence from some

clinical trials and the potential for discoloration with certain staining agents. The choice of

restorative material should ultimately be based on the specific clinical situation, patient factors,

and the dentist's professional judgment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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